N-(2-{3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}-2-oxoethyl)acetamide
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Overview
Description
N-(2-{3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}-2-oxoethyl)acetamide, also known as MPPA, is a chemical compound that has been synthesized for scientific research purposes. This compound has shown potential for use in various fields of research, including neuroscience and cancer research.
Scientific Research Applications
N-(2-{3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}-2-oxoethyl)acetamide has been studied for its potential use in various fields of research, including neuroscience and cancer research. In neuroscience, N-(2-{3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}-2-oxoethyl)acetamide has been shown to have an inhibitory effect on the dopamine transporter, which could make it a potential treatment option for dopamine-related disorders such as Parkinson's disease. In cancer research, N-(2-{3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}-2-oxoethyl)acetamide has been shown to inhibit the growth of certain cancer cells, making it a potential chemotherapy agent.
Mechanism of Action
The mechanism of action of N-(2-{3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}-2-oxoethyl)acetamide involves its interaction with various proteins and enzymes in the body. In neuroscience, N-(2-{3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}-2-oxoethyl)acetamide inhibits the dopamine transporter, which leads to an increase in dopamine levels in the brain. In cancer research, N-(2-{3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}-2-oxoethyl)acetamide inhibits the activity of certain enzymes that are essential for the growth and survival of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2-{3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}-2-oxoethyl)acetamide have been studied extensively in vitro and in vivo. In vitro studies have shown that N-(2-{3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}-2-oxoethyl)acetamide inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. In vivo studies have shown that N-(2-{3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}-2-oxoethyl)acetamide can cross the blood-brain barrier and increase dopamine levels in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-{3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}-2-oxoethyl)acetamide in lab experiments is its potential for use in multiple fields of research. Another advantage is its ability to cross the blood-brain barrier, which makes it a potential treatment option for neurological disorders. However, one limitation of using N-(2-{3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}-2-oxoethyl)acetamide in lab experiments is its low overall yield, which can make it difficult to obtain large quantities of the compound.
Future Directions
For research on N-(2-{3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}-2-oxoethyl)acetamide include further studies on its potential use in the treatment of neurological disorders such as Parkinson's disease, as well as its potential use as a chemotherapy agent for certain types of cancer. Additionally, further studies are needed to determine the optimal dosage and administration of N-(2-{3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}-2-oxoethyl)acetamide for these potential treatments.
Synthesis Methods
The synthesis of N-(2-{3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}-2-oxoethyl)acetamide involves a multi-step process that includes the use of various chemical reagents and catalysts. The first step involves the synthesis of 4-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid, which is then converted to its corresponding acid chloride. This acid chloride is then reacted with N-(2-aminoethyl) piperazine to yield the desired product, N-(2-{3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}-2-oxoethyl)acetamide. The overall yield of this synthesis method is approximately 30%.
properties
IUPAC Name |
N-[2-[3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl]-2-oxoethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O2/c1-13-5-7-15(8-6-13)17-10-21-22-19(17)16-4-3-9-23(12-16)18(25)11-20-14(2)24/h5-8,10,16H,3-4,9,11-12H2,1-2H3,(H,20,24)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIXPAXHWTRDXCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C(NN=C2)C3CCCN(C3)C(=O)CNC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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